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Introduction

Cycloxydim is a selective, systemic, post-emergence herbicide belonging to the
cyclohexanedione (DIM) chemical class.[1] It is designed for the control of annual and
perennial grass weeds in a variety of broadleaf crops, including sugar beet, oilseed rape, and
vegetables.[2] Cycloxydim is absorbed rapidly through foliage and translocated to the growing
points of the plant, leading to the cessation of growth and eventual death of susceptible grass
species.[3] Its efficacy is enhanced when used in conjunction with a crop oil concentrate.[3]

Core Mechanism of Action: Inhibition of Acetyl-CoA
Carboxylase

The primary mode of action of cycloxydim is the inhibition of the enzyme Acetyl-CoA
Carboxylase (ACCase).[1][4][5][6] ACCase is a critical enzyme in the biosynthesis of fatty
acids, which are essential components of cell membranes and are vital for plant growth and
development.[1][5][7] By inhibiting ACCase, cycloxydim disrupts the production of lipids,
leading to a breakdown of cell membrane integrity, particularly in the meristematic tissues
where active growth occurs.[1][3] This inhibition is highly selective, affecting the ACCase
enzyme in susceptible grasses while having a minimal impact on the enzyme in broadleaf
plants, which explains its selectivity.[8]
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Diagram of Cycloxydim's Mechanism of Action.
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Quantitative Data on Herbicidal Efficacy

Initial field trials have demonstrated Cycloxydim's effectiveness against a range of grass
weeds. The addition of a crop oil concentrate has been shown to increase its efficacy.

Table 1: Efficacy of Cycloxydim on Various Grass Weeds

Grass Weed Application Rate (g .
. . Adjuvant % Control
Species a.i./ha)
Phalaris paradoxa
) 100 None 85
(Phalaris)
Phalaris paradoxa )
, 100 Crop Oill 98

(Phalaris)
Lolium rigidum

100 None 75
(Ryegrass)
Lolium rigidum )

100 Crop Oil 95
(Ryegrass)
Avena fatua (Wild )

100 and above Crop Oil Excellent
Oats)
Hordeum leporinum .

100 and above Crop Oil Excellent
(Barley Grass)
Bromus diandrus )

100 and above Crop Oil Excellent
(Great Brome)
Triticum aestivum )

100 and above Crop Oil Excellent
(Volunteer Wheat)
Hordeum vulgare )

100 and above Crop Oil Excellent

(Volunteer Barley)

Data synthesized from Australian field trials. "Excellent" indicates a high level of control was
achieved.[3]

Table 2: Dose-Response of Avena fatua (Wild Oats) Populations to Cycloxydim

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1459944?utm_src=pdf-body
https://www.benchchem.com/product/b1459944?utm_src=pdf-body
https://caws.org.nz/old-site/awc/1990/awc199013361.pdf
https://www.benchchem.com/product/b1459944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

. Resistance Resistance
Population ED50 (g ha-1) GR50 (g ha-1)
Factor (ED50) Factor (GR50)
Susceptible <150 <150 - -
Ro > 150 (1.0x field <150 (0.8x field Shift towards Shift towards
rate) rate) resistance resistance
R3 > 150 (1.1x field <150 (0.9x field Shift towards Shift towards
rate) rate) resistance resistance
> 1200 (8x field > 1200 (8x field
R5 >43.2 98.4

rate)

rate)

ED50: Effective dose for 50% plant survival reduction. GR50: Dose for 50% growth reduction.

Recommended field rate is 150 g ha-1.[9]

Experimental Protocols
Field Efficacy Trials

Initial field trials to determine the efficacy of cycloxydim on various grass weeds were

conducted using a randomized complete block design with four replicates.[3]

Plot Size: Ranged from 2x10 m to 2.5x20 m.[3]

Herbicide Application: Treatments were applied using AZO propane gas-powered sprayers

equipped with flat fan nozzles.[3] The water volume for application ranged from 80 - 138

L/ha.[3]

Weed Stage: Weeds were treated up to the early tillering stage.[3]

Adjuvant: The effect of adding a crop oil concentrate (Ampol DC Trate) at 1.0 L/ha was

evaluated.[3]

Efficacy Assessment: Herbicide performance was assessed by taking plant counts in each

plot.[3]

Dose-Response Studies for Resistance Assessment
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Glasshouse assays are conducted to determine the level of resistance in weed populations.

Plant Growth: Seeds from susceptible and potentially resistant populations are grown in pots
to the 3-4 leaf stage.[9]

» Herbicide Application: Plants are sprayed with a range of cycloxydim doses, typically from a
fraction of the recommended field rate to several times the recommended rate (e.g., 0, 37.5,
75, 150, 225, 300, 600, and 1200 g ha-1).[9]

o Data Collection: After a set period (e.g., 21 days), plant survival is recorded, and the above-
ground biomass is harvested, dried, and weighed.[9]

» Statistical Analysis: The data is subjected to dose-response analysis to calculate the ED50
(effective dose to kill 50% of the population) and GR50 (dose to cause a 50% reduction in
biomass) values.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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